1-Chloro-3,5-dimethyladamantane
Overview
Description
1-Chloro-3,5-dimethyladamantane is an adamantane derivative used in the preparation of organosilicon compounds with antiviral activity . It is also known as Memantine impurity C .
Synthesis Analysis
The synthesis of 1-Chloro-3,5-dimethyladamantane can be achieved by heating 1,3-dimethyl adamantane and HBr in AcOH for 12 hours at 50-55° C .
Molecular Structure Analysis
The molecular formula of 1-Chloro-3,5-dimethyladamantane is C12H19Cl .
Chemical Reactions Analysis
1-Chloro-3,5-dimethyladamantane reacts with molecular oxygen in the presence of N-hydroxyphthalimide combined with cobalt salts to yield 3,5-dimethyladamantan-1-ol and 5,7-dimethyladamantane-1,3-diol .
Physical And Chemical Properties Analysis
The molecular weight of 1-Chloro-3,5-dimethyladamantane is 198.73 g/mol . The exact mass is 198.1175283 g/mol .
Scientific Research Applications
Alzheimer’s Disease Treatment
1-Chloro-3,5-dimethyladamantane: is a key intermediate in the synthesis of memantine hydrochloride , an FDA-approved drug for the treatment of Alzheimer’s disease . Memantine is an NMDA receptor antagonist that helps slow the progression of symptoms in moderate to severe Alzheimer’s cases.
Mechanism of Action
Target of Action
1-Chloro-3,5-dimethyladamantane is a building block that has been shown to be used as a key intermediate in the synthesis of memantine hydrochloride . Memantine is a FDA approved drug for Alzheimer’s treatment . Therefore, the primary target of this compound can be inferred to be similar to that of memantine, which is the NMDA (N-methyl-D-aspartate) receptor in the brain.
Mode of Action
Memantine acts as a non-competitive antagonist at the NMDA receptor, and it is thought to block the effects of excessive levels of glutamate that may lead to neuronal dysfunction .
Biochemical Pathways
This pathway is critical for neural communication, memory formation, learning, and regulation .
Result of Action
As a key intermediate in the synthesis of memantine, it may contribute to the therapeutic effects of memantine, which include improved memory and cognition, and slowed progression of alzheimer’s disease .
Safety and Hazards
Future Directions
1-Chloro-3,5-dimethyladamantane has been shown to be used as a key intermediate in the synthesis of memantine hydrochloride, which was reported to be a FDA approved drug for Alzheimer’s treatment . This suggests that it could have potential applications in the development of new treatments for neurological disorders.
properties
IUPAC Name |
1-chloro-3,5-dimethyladamantane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19Cl/c1-10-3-9-4-11(2,6-10)8-12(13,5-9)7-10/h9H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXDRFQZLDWZHPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC3CC(C1)(CC(C3)(C2)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70390748 |
Source
|
| Record name | 1-Chloro-3,5-dimethyladamantane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70390748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-3,5-dimethyladamantane | |
CAS RN |
707-36-8 |
Source
|
| Record name | 1-Chloro-3,5-dimethyladamantane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=707-36-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Chloro-3,5-dimethyladamantane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000707368 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Chloro-3,5-dimethyladamantane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70390748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Chloro-3,5-dimethyladamantane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.109.410 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-CHLORO-3,5-DIMETHYLADAMANTANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q8E5DB8WPY | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 1-chloro-3,5-dimethyladamantane in pharmaceutical chemistry?
A1: 1-Chloro-3,5-dimethyladamantane serves as a crucial starting material in the synthesis of memantine hydrochloride []. Memantine hydrochloride is a pharmaceutical compound with applications in treating Alzheimer's disease.
Q2: What are the advantages of using 1-chloro-3,5-dimethyladamantane with formamide in memantine hydrochloride synthesis?
A2: Traditional methods for synthesizing memantine hydrochloride often involve harsh conditions like high temperatures and lengthy reaction times, leading to environmental concerns. Utilizing 1-chloro-3,5-dimethyladamantane with formamide as an aminating agent offers a more efficient and environmentally friendly approach []. This method significantly reduces the reaction time and temperature while improving the yield and purity of the final product, memantine hydrochloride.
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